(Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[4-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)imino-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C20H22N2O3S/c1-14-6-4-5-7-16(14)21-20-22(10-11-23)17(13-26-20)15-8-9-18(24-2)19(12-15)25-3/h4-9,12-13,23H,10-11H2,1-3H3
• InChI Key: CFQTXWHBCUXFQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N=C2N(C(=CS2)C3=CC(=C(C=C3)OC)OC)CCO
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

(Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol, also known as DTZE, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DTZE is a thiazole derivative that has shown potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In

Mechanism of Action

The mechanism of action of (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol is not fully understood. However, it has been proposed that (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol exerts its anti-cancer properties by inhibiting the proliferation of cancer cells and inducing apoptosis. (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has also been shown to scavenge free radicals and protect cells from oxidative damage by increasing the activity of antioxidant enzymes.
Biochemical and Physiological Effects:
(Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has been shown to have various biochemical and physiological effects. In vitro studies have shown that (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol induces cell cycle arrest and apoptosis in cancer cells. It has also been shown to scavenge free radicals and protect cells from oxidative damage. In vivo studies have shown that (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has anti-tumor activity in animal models. However, further studies are needed to determine the toxicity and pharmacokinetics of (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol in lab experiments is its unique properties. (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has shown potential applications in various fields of scientific research, making it a versatile compound. However, one of the limitations of using (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol in lab experiments is its limited availability. (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol is a relatively new compound, and its synthesis method is complex, making it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research on (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol. One potential direction is to further explore its anti-cancer properties. (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has shown promising results in inducing apoptosis in cancer cells, and further studies are needed to determine its efficacy in animal models and clinical trials. Another potential direction is to explore its potential applications in material science. (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has shown good thermal stability and electrical conductivity, making it a potential candidate for electronic devices. Further studies are needed to determine its suitability for practical applications. Additionally, further studies are needed to determine the toxicity and pharmacokinetics of (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol in vivo, which will be important for its potential use in medicine.

Synthesis Methods

(Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol can be synthesized using various methods, including the reaction of 3,4-dimethoxybenzaldehyde with o-toluidine to form the Schiff base, followed by the reaction of the Schiff base with thiosemicarbazide to form the thiazole derivative. The final step involves the reduction of the thiazole derivative using sodium borohydride to obtain (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol. The purity of (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol can be confirmed using various analytical techniques, including nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

(Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has shown potential applications in various fields of scientific research. In medicinal chemistry, (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has been studied for its anti-cancer properties. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy. In biochemistry, (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has been studied for its antioxidant properties. It has been shown to scavenge free radicals and protect cells from oxidative damage. In material science, (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol has been studied for its potential applications in organic electronics. It has been shown to exhibit good thermal stability and electrical conductivity, making it a potential candidate for electronic devices.